Cas no 3993-82-6 (2-Pyrimidinesulfenamide)

• Product Name: 2-Pyrimidinesulfenamide
• CAS No: 3993-82-6
• MF: C₄H₅N₃S
• MW: 127.167598485947
• CID: 296920
• PubChem ID: 18772408
• Update Time: 2025-04-19

2-Pyrimidinesulfenamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinesulfenamide
• 2-Pyrimidinesulfenamide (7CI,8CI,9CI)
• S-pyrimidin-2-ylthiohydroxylamine
• 3993-82-6
• DTXSID00596155
• S-Pyrimidin-2-yl-(thiohydroxylamine)
• SCHEMBL1703463
• aminomercaptopyrimidine

• Inchi： 1S/C4H5N3S/c5-8-4-6-2-1-3-7-4/h1-3H,5H2
• InChI Key： RJDBTOSSFOEORB-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)N

Computed Properties

• Exact Mass: 127.02055
• Monoisotopic Mass: 127.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 62.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• PSA: 51.8